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Compound of Interest

Compound Name: (Dab9)-Neurotensin (8-13)

Cat. No.: B15095459 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of specialized compounds like (Dab9)-Neurotensin (8-13) is paramount. This

document provides a comprehensive guide to its safe management in a laboratory setting, from

handling to final disposal, ensuring operational safety and regulatory compliance. While

specific data for the (Dab9) variant is limited, the following procedures are based on the safety

profile of the parent compound, Neurotensin (8-13), and standard laboratory practices for

peptide-based reagents.

Hazard Identification and Safety Precautions
Based on the Safety Data Sheet (SDS) for Neurotensin (8-13), the hazards of this material

have not been thoroughly investigated. Therefore, it is recommended to handle it with caution,

employing standard laboratory safety protocols.

Potential Health Effects:

Ingestion: May be harmful if swallowed.[1]

Skin Contact: May be harmful if it comes in contact with the skin.[1]

Inhalation: May cause respiratory tract irritation if inhaled.[1]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles.
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Hand Protection: Chemical-resistant gloves.

Respiratory Protection: Use a dust mask or work in a well-ventilated area, preferably a fume

hood, when handling the solid form.

Skin and Body Protection: Laboratory coat.

Quantitative Data Summary
While specific quantitative toxicity data for (Dab9)-Neurotensin (8-13) is not readily available,

the following table summarizes key physical and handling properties derived from supplier

datasheets for the parent compound, Neurotensin (8-13).

Property Value Source

Molecular Formula C38H64N12O8 Real-Gene Labs

Molecular Weight ~817.01 g/mol Real-Gene Labs

Appearance White to off-white powder ChemicalBook

Purity (HPLC) >95% Real-Gene Labs

Recommended Storage
-20°C, desiccated and

protected from light
AnaSpec Inc.

Shipping Temperature
Room temperature or with gel

packs

Selleck Chemicals, Real-Gene

Labs

Experimental Protocols: Standard Handling and
Spill Response
Standard Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by covering the bench with absorbent, disposable material.

Weighing: If working with the solid form, weigh the required amount in a fume hood or a

ventilated enclosure to minimize inhalation risk.
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Solubilization: If preparing a solution, add the solvent slowly to the vial containing the peptide

to avoid splashing.

Storage: Store the compound in a tightly sealed container at the recommended temperature

of -20°C, away from oxidizing agents.[1]

Spill Response Protocol:

Evacuate: If a significant spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, gently cover with a damp paper towel to avoid raising dust. For a

liquid spill, absorb with an inert material (e.g., vermiculite, sand).

Clean: Wearing appropriate PPE, carefully scoop the contained material into a sealed

container labeled as chemical waste.

Decontaminate: Clean the spill area with a suitable laboratory disinfectant or detergent,

followed by a water rinse.

Dispose: Dispose of all contaminated materials (paper towels, absorbent material, gloves) as

chemical waste according to institutional guidelines.

Proper Disposal Procedures
The disposal of (Dab9)-Neurotensin (8-13) and its contaminated materials must be handled

with care to ensure the safety of laboratory personnel and the environment. Always adhere to

your institution's and local regulatory guidelines for chemical waste disposal.

Step-by-Step Disposal Guide:

Unused Product:

Solid Waste: Collect any unused or expired solid (Dab9)-Neurotensin (8-13) in its original

container or a clearly labeled, sealed waste container.
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Liquid Waste: Solutions containing (Dab9)-Neurotensin (8-13) should be collected in a

designated, sealed, and clearly labeled liquid chemical waste container. Do not pour down

the drain.

Contaminated Materials:

Sharps: Any needles, syringes, or other sharps used to handle the compound should be

disposed of in a designated sharps container.

Consumables: Pipette tips, centrifuge tubes, gloves, and other contaminated disposable

labware should be collected in a biohazard or chemical waste bag and sealed.

Decontamination of Reusable Labware:

Glassware and other reusable items should be decontaminated by soaking in a suitable

laboratory cleaning solution before standard washing.

Waste Segregation and Labeling:

Properly segregate waste streams (e.g., solid chemical waste, liquid chemical waste,

sharps).

Clearly label all waste containers with the contents, including the name "(Dab9)-
Neurotensin (8-13)," and any associated hazards.

Final Disposal:

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.

Below is a diagram illustrating the logical workflow for the proper disposal of (Dab9)-
Neurotensin (8-13).
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Caption: Waste Disposal Workflow for (Dab9)-Neurotensin (8-13).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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